1-{[1-(4-ethoxyphenyl)-1H-tetrazol-5-yl]methyl}piperazine dihydrochloride

• IUPAC Name: 1-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]piperazine;dihydrochloride
• InChI: InChI=1S/C14H20N6O.2ClH/c1-2-21-13-5-3-12(4-6-13)20-14(16-17-18-20)11-19-9-7-15-8-10-19;;/h3-6,15H,2,7-11H2,1H3;2*1H
• InChI Key: HBWDYBQGTVVPMP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=N2)CN3CCNCC3.Cl.Cl
• Molecular Formula: C14H22Cl2N6O
• Molecular Weight: 361.3 g/mol

Description

This compound, also known as 1-{[1-(4-ethoxyphenyl)-1H-tetrazol-5-yl]methyl}piperazine dihydrochloride, has a molecular formula of C14H22Cl2N6O. Its average mass is 361.270 Da and its monoisotopic mass is 360.123230 Da.

Synthesis Analysis

The synthesis of piperazine derivatives, such as this compound, has been a subject of research. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H18N6O.2ClH/c1-20-12-4-2-11(3-5-12)19-13(15-16-17-19)10-18-8-6-14-7-9-18;;/h2-5,14H,6-10H2,1H3;2*1H.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular formula of C14H22Cl2N6O, an average mass of 361.270 Da, and a monoisotopic mass of 360.123230 Da.

Scientific Research Applications

Antimicrobial Activities

Research has synthesized and explored the antimicrobial activities of piperazine derivatives, indicating their potential application in combating microbial infections. For instance, Bektaş et al. (2007) developed novel triazole derivatives with some showing good to moderate activities against microorganisms, highlighting the antimicrobial potential of piperazine compounds Bektaş et al., 2007.

Antidepressant and Antianxiety Activities

Kumar et al. (2017) synthesized a novel series of piperazine derivatives, demonstrating significant antidepressant and antianxiety activities in preclinical models. This suggests the relevance of such compounds in neuroscience and psychiatric disorder research Kumar et al., 2017.

Antitubercular Agents

A study by Jallapally et al. (2014) on 2-butyl-4-chloroimidazole based substituted piperazine-thiosemicarbazone hybrids revealed potent antitubercular agents, indicating the potential of piperazine derivatives in addressing tuberculosis Jallapally et al., 2014.

Anti-Inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) explored the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds as anti-inflammatory and analgesic agents. These compounds, including piperazine derivatives, showed high inhibitory activity on COX-2 selectivity and significant analgesic and anti-inflammatory activities Abu‐Hashem et al., 2020.

Synthesis of Piperazine Derivatives

A broad range of studies focuses on the synthesis of piperazine derivatives for various applications, including their role as intermediates in the synthesis of complex molecules with potential therapeutic uses. For example, Reiter et al. (2012) detailed a new manufacturing procedure for cetirizine dihydrochloride, a well-known antihistamine, which involves piperazine derivatives as key intermediates Reiter et al., 2012.